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Introduction

CEP-28122 is a potent and selective, orally active inhibitor of Anaplastic Lymphoma Kinase
(ALK). In non-small cell lung cancer (NSCLC) harboring ALK rearrangements, the EML4-ALK
fusion protein drives oncogenic signaling, promoting cell proliferation and survival. CEP-28122
effectively inhibits ALK autophosphorylation, thereby blocking downstream signaling pathways
and inducing cytotoxicity in ALK-positive NSCLC cells. These application notes provide detailed
protocols for evaluating the efficacy of CEP-28122 in NSCLC cell lines.

Data Presentation
Table 1: In Vitro Inhibitory Activity of CEP-28122
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. IC50 (nM) - IC50 (nM) -
Cell Line Cancer Type ALK Status .
Enzymatic Cellular
N/A N/A Recombinant 1.9 N/A

Anaplastic Large
Sup-M2 NPM-ALK N/A 30
Cell Lymphoma

Anaplastic Large
Karpas-299 NPM-ALK N/A 30
Cell Lymphoma

Non-Small Cell Not explicitly
NCI-H2228 EML4-ALK N/A

Lung Cancer stated

Non-Small Cell Not explicitly
NCI-H3122 EML4-ALK N/A

Lung Cancer stated

Note: Specific cellular IC50 values for NSCLC cell lines were not explicitly available in the
searched literature. Researchers should determine these values empirically using the provided
cell viability protocol.

Table 2: Apoptosis Induction in H2228 NSCLC Cells with
CEP-28122

% Apoptotic Cells

Treatment Concentration Duration (hours) .
(TMRM Staining)
Data for single agent
CEP-28122 300 nM 24 ,
not provided
o Increased compared
CEP-28122 + Gefitinib 300 nM + 1 uM 24 )
to single agents[1]
CEP-28122 + Increased compared
o 300 nM + 1 uM 24 )
Lapatinib to single agents[1]

Note: The available quantitative data for apoptosis is for combination treatments. A detailed
protocol is provided to enable researchers to generate quantitative data for CEP-28122 as a
single agent.
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Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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